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For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Yellow 61, identified by the Colour Index number 18968 and CAS number 12217-38-8, is
a monoazo acid dye.[1][2] Primarily utilized in the textile and leather industries, it imparts a
vibrant yellow hue to materials such as wool, silk, and polyamide fibers.[3][4] This technical
guide provides a comprehensive overview of the known chemical properties of Acid Yellow 61,
including its molecular structure, physicochemical characteristics, and synthesis. While
extensive guantitative data for certain parameters are not readily available in published
literature, this guide consolidates the existing information to serve as a valuable resource for
scientific and research applications.

Chemical and Physical Properties

Acid Yellow 61 is a yellow powder that is soluble in water.[2][3][5] Its solubility in water is 35
g/L at 90 °C.[2][3][5] The agqueous solution of Acid Yellow 61 is a greenish-yellow.[3][5] When
hydrochloric acid is added to the aqueous solution, it turns to a tender yellow.[3][5] The addition
of sodium hydroxide also results in a tender yellow color, with the solution becoming slightly
turbid.[3][5] In concentrated sulfuric acid, the dye appears as a dark yellow, and upon dilution,
the color remains the same, but with some precipitation.[3][5]

A summary of the key quantitative data for Acid Yellow 61 is presented in the table below. It is
important to note that specific experimental values for properties such as pKa, melting point,
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and boiling point are not widely reported in the available scientific literature.

Property Value Source(s)
Cl Name Acid Yellow 61 [11[2]

Cl Number 18968 [1]

CAS Number 12217-38-8 [11[2]
Molecular Formula C24H20Cl2NsNaOsS2 [1]
Molecular Weight 632.47 g/mol [1]
Appearance Yellow powder [31[5]
Solubility in Water (90 °C) 35¢g/L [2][3][5]
LogP 6.64990 [6]

Polar Surface Area (PSA) 168.73 A2 [6]

Synthesis of Acid Yellow 61

The synthesis of Acid Yellow 61 is achieved through a diazo coupling reaction. This process
involves two main steps: the diazotization of an aromatic amine followed by coupling with a
suitable coupling agent.

Experimental Protocol: General Synthesis

A detailed experimental protocol for the synthesis of Acid Yellow 61 is not extensively
documented in publicly available literature. However, the general manufacturing method is
described as follows:

» Diazotization: 2-Amino-N-ethyl-N-phenylbenzenesulfonamide is treated with a source of
nitrous acid (typically sodium nitrite in an acidic medium) to form a diazonium salt. This
reaction is usually carried out at low temperatures (0-5 °C) to ensure the stability of the
diazonium salt.

e Coupling: The resulting diazonium salt is then coupled with 2,5-Dichloro-4-(3-methyl-5-oxo-
4,5-dihydropyrazol-1-yl)benzenesulfonic acid.[1][2] This reaction forms the final azo dye,
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Acid Yellow 61.

The overall synthesis can be visualized in the following workflow diagram:

Synthesis Workflow of Acid Yellow 61
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Caption: Synthesis of Acid Yellow 61.

Spectral Data

Detailed spectral data such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra
for Acid Yellow 61 are not readily available in the public domain. While a Near-Infrared (NIR)
spectrum is mentioned in a commercial database, it is not accessible for public review. The lack
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of comprehensive spectral data limits in-depth structural confirmation and analysis from primary

sources.

Stability and Reactivity

Acid Yellow 61 is sensitive to copper and iron ions, which can affect its properties during the
dyeing process.[3][5] Studies on the degradation of Acid Yellow 61 have been conducted
using advanced oxidation processes such as H202/UV and ozonation. These studies indicate
that the dye can be degraded, with the H202/UV process showing a beneficial effect on
mineralization compared to ozonation alone.[1] This suggests that under specific oxidative
conditions, the chromophore of Acid Yellow 61 can be broken down.

Conclusion

Acid Yellow 61 is a commercially important yellow dye with well-defined basic chemical and
physical properties. While a general understanding of its synthesis and qualitative behavior in
solution exists, there is a notable absence of detailed, publicly available quantitative data for
several key chemical properties, including its pKa, melting point, boiling point, and
comprehensive spectral data. The information provided in this guide serves as a foundational
resource for professionals in research and development, highlighting both the known
characteristics of Acid Yellow 61 and the areas where further investigation is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Acid Yellow 61]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622547#what-are-the-chemical-properties-of-acid-
yellow-61]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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